2-Bromo-6-methoxyquinoline

• IUPAC Name: 2-bromo-6-methoxyquinoline
• InChI: InChI=1S/C10H8BrNO/c1-13-8-3-4-9-7(6-8)2-5-10(11)12-9/h2-6H,1H3
• InChI Key: JPDSUWYPVSNSRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(C=C2)Br
• Molecular Formula: C10H8BrNO
• DSSTOX Substance ID: DTXSID30466938
• Molecular Weight: 238.08 g/mol
• CAS No.: 476161-59-8

Description

2-Bromo-6-methoxyquinoline (2-B6MQ) is a heterocyclic compound with a wide range of applications in the fields of medicine, biochemistry and physiology. It is a derivative of quinoline, which is an aromatic heterocyclic compound composed of a fused benzene ring and an isoquinoline ring. 2-B6MQ has been extensively studied for its potential pharmacological and therapeutic applications and is used as an intermediate in the synthesis of various pharmaceuticals.

Scientific Research Applications

• Synthesis of Quinoline Derivatives:

  • 2-Bromo-6-methoxyquinoline serves as a key intermediate in the synthesis of various quinoline derivatives. For instance, it is used in the synthesis of anti-tuberculosis drugs, specifically quinoline-TMC-207 derivatives, demonstrating its utility in medicinal chemistry (Sun Tie-min, 2009).
  • It is also involved in the Negishi-type coupling reaction to produce 6-substituted 2-methoxy-quinolines and 1H-quinolin-2-ones, which are inhibitors of steroid 5alpha reductases (Baston et al., 2000).

• Chemical Synthesis and Transformations:

  • The compound is used in regioselective bromination and alkoxydehalogenation processes, showcasing its versatility in organic synthesis (Osborne & Miller, 1993).
  • This compound is involved in Skraup-type synthesis, contributing to the creation of bromoquinolinols, which are valuable in the development of various chemical compounds (Lamberth et al., 2014).

• Development of Fluorescent Probes and Sensors:

  • It has been used in the development of Zn(II) fluorescent probes due to its strong fluorescence responses and high selectivity, proving essential in biochemical and analytical applications (Zhao et al., 2011).

• Antimicrobial and Antituberculosis Research:

  • Various derivatives of this compound have been synthesized and evaluated for their antimycobacterial activity, particularly against Mycobacterium tuberculosis, highlighting its potential in developing new antimicrobial agents (Upadhayaya et al., 2009).

• Applications in Drug Synthesis and Molecular Studies:

  • It is used in the synthesis of key intermediates for drug discoveries, as seen in the synthesis of 5-bromo-2-methylamino-8-methoxyquinazoline, an important compound in medicinal chemistry (Nishimura & Saitoh, 2016).

Synthesis routes and methods

Procedure details

6-Methoxyquinolin-2(1H)-one (6.81 g, 38.9 mmol) was carefully added to POBr3 (18.9 g, 66.1 mmol) at 60° C., and the resulting solution was stirred at 140° C. for 2.5 h. The reaction mixture was cooled and poured onto crushed ice, and the solid was collected by filtration. Purification of this material on silica gel (gradient elution from 5 to 12% EtOAc in petroleum ether) afforded the title compound (4.57 g, 49.3%) as a solid. LCMS (ES+) m/z 238, 240 (M+H)+.